Cas no 946276-59-1 (2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one)
2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one
- 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenylethan-1-one
- Ethanone, 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-1-phenyl-
- F0653-0853
- 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-1-phenylethanone
- 946276-59-1
- 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
- AKOS024592570
- 2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one
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- Inchi: 1S/C24H17FN4OS/c25-17-10-12-18(13-11-17)29-23(20-14-26-21-9-5-4-8-19(20)21)27-28-24(29)31-15-22(30)16-6-2-1-3-7-16/h1-14,26H,15H2
- InChI Key: GOLJJXWQUKTRIL-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=CC=C1)CSC1N(C2=CC=C(F)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1
Computed Properties
- Exact Mass: 428.11071051g/mol
- Monoisotopic Mass: 428.11071051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 88.9Ų
2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0653-0853-2μmol |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-5μmol |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-10μmol |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-20μmol |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-1mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-2mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-3mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-4mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-5mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0853-10mg |
2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one |
946276-59-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one
Professional Introduction to Compound with CAS No. 946276-59-1 and Product Name: 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one
The compound with the CAS number 946276-59-1 and the product name 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric units, including a fluorophenyl group, an indole moiety, and a triazole-sulfanyl substituent, makes this compound a promising candidate for further exploration in therapeutic interventions.
Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The structural motif of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the triazole-sulfanyl group has been shown to modulate enzyme activity and receptor interactions, making it a valuable component in the development of small-molecule drugs. This compound's architecture also includes a fluorophenyl ring, which is frequently employed in medicinal chemistry due to its ability to improve metabolic stability and binding properties.
The indole moiety present in this molecule is another key pharmacophore that has been extensively studied for its biological activity. Indole derivatives are well-documented for their roles in various physiological processes and have been investigated for their potential in treating conditions such as cancer, inflammation, and neurological disorders. The combination of these structural elements in 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one suggests that it may exhibit multifaceted biological activities. This hypothesis is supported by preliminary computational studies that predict favorable interactions between this compound and target proteins.
In the context of current pharmaceutical research, the development of molecules with enhanced efficacy and reduced side effects is a primary focus. The structural complexity of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one positions it as a candidate for further investigation into its pharmacological profile. Researchers are particularly interested in exploring its potential as an inhibitor of key enzymes involved in disease pathways. For instance, the triazole-sulfanyl group could interact with active sites of enzymes such as kinases or proteases, thereby modulating their activity. Such interactions could lead to therapeutic benefits in conditions where these enzymes play a critical role.
Moreover, the presence of a fluorophenyl group in the molecule may contribute to its bioavailability and pharmacokinetic properties. Fluoro-substituted aromatic compounds are known to exhibit improved metabolic stability and better penetration across biological membranes. These attributes are essential for ensuring that a drug reaches its target site at an effective concentration. The integration of these features into 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-phenylethan-1-one suggests that it could be a versatile tool for drug discovery efforts.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of 2-{4-(4-fluorophenyl)-5-(1H-indol-3-ytl)-4H-ltriazol-lSyllfanyl}-l-phcnylethan-l-one*. These methods allow for precise control over molecular architecture, which is crucial for optimizing biological activity. The ability to synthesize such molecules with high yield and purity has accelerated their evaluation in preclinical studies.
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